Cas no 1159982-35-0 ((E)-tert-butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate)

(E)-tert-Butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for its piperidine backbone and functionalized alkene moiety. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection options, while the ester and alkene functionalities offer sites for further derivatization, such as cross-coupling or Michael additions. Its well-defined stereochemistry and high purity make it suitable for pharmaceutical and agrochemical applications, enabling precise construction of complex molecules. The compound’s structural features facilitate efficient incorporation into peptidomimetics or heterocyclic frameworks, underscoring its utility in medicinal chemistry and drug discovery.

(E)-tert-butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate structure

1159982-35-0 structure

Product Name:(E)-tert-butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate

CAS No:1159982-35-0

MF:C₁₄H₂₃NO₄

MW:269.33672451973

CID:4561239

Update Time:2025-06-08

(E)-tert-butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (E)-tert-butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate
- Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(17)15-9-5-6-11(10-15)7-8-12(16)18-4/h7-8,11H,5-6,9-10H2,1-4H3/b8-7+
- InChI Key： VPMVMWQFWXVNDM-BQYQJAHWSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCCC(/C=C/C(OC)=O)C1

(E)-tert-butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM301558-1g	(E)-tert-butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate	1159982-35-0	95%	1g	$713	2022-09-30
Chemenu	CM301558-1g	(E)-tert-butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate	1159982-35-0	95%	1g	$713	2021-08-18

(E)-tert-butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate Related Literature

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Additional information on (E)-tert-butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate

(E)-tert-butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1159982-35-0, known as (E)-tert-butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is notable for its unique structure, which combines a piperidine ring with a substituted acryloyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the importance of (E)-tert-butyl 3-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine derivatives in drug discovery. Researchers have demonstrated that this compound exhibits potential as a precursor for developing novel anti-inflammatory agents and neuroprotective drugs. The presence of the tert-butyl group enhances the compound's stability, while the methoxy-substituted acryloyl moiety contributes to its reactivity and selectivity in biochemical reactions.

The synthesis of (E)-tert-butyl 3-(3-methoxy... involves a multi-step process that includes nucleophilic substitution and conjugate addition reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. The use of palladium-catalyzed coupling reactions has further improved the efficiency of its synthesis, making it more accessible for large-scale production.

In terms of applications, (E)-tert-butyl 3-(... has been extensively studied for its role in agrochemicals. It serves as an intermediate in the synthesis of herbicides and fungicides, where its ability to inhibit specific enzymatic pathways makes it highly effective. Moreover, its photostability and resistance to hydrolysis under physiological conditions make it an ideal candidate for use in controlled-release drug delivery systems.

Recent research has also explored the environmental impact of (E)-tert-butyl 3-(.... Studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices in the pharmaceutical and agrochemical industries.

In conclusion, (E)-tert-butyl 3-(... (CAS No. 1159982-35-) stands out as a versatile and valuable compound with wide-ranging applications in drug discovery and agrochemical development. Its unique structure, combined with advancements in synthetic methodologies, positions it as a key player in the ongoing quest for innovative bioactive molecules.